(2-METHYL-1H-INDOL-6-YL)METHANAMINE
Overview
Description
“(2-Methyl-1H-indol-5-yl)methanamine” is a chemical compound with the empirical formula C10H12N2 . It has a molecular weight of 160.22 . It is related to the indole family of compounds, which are widely distributed heterocyclic nuclei in both natural and synthetic compounds .
Synthesis Analysis
While specific synthesis methods for “(2-Methyl-1H-indol-6-yl)methanamine” were not found, related indole derivatives have been synthesized through various methods. For instance, a novel N-(substituted phenyl)-2-(3-(hydroxyimino)methyl)-1H-indol-1-yl) acetamide derivatives were prepared by a condensation reaction between 1H-indole carbaldehyde oxime and 2-chloro acetamide derivatives .
Molecular Structure Analysis
The molecular structure of “(2-Methyl-1H-indol-5-yl)methanamine” can be analyzed using various spectroscopic techniques. For example, FT-IR can provide information about functional groups present in the molecule . 1H-NMR can provide information about the hydrogen environments in the molecule .
Chemical Reactions Analysis
Indole derivatives, such as “this compound”, can participate in a variety of chemical reactions. For instance, they can undergo electrophilic substitution due to the excessive π-electrons delocalization .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 160.22 . Other properties such as melting point, solubility, and stability were not found in the retrieved sources.
Scientific Research Applications
(2-METHYL-1H-INDOL-6-YL)METHANAMINE has been used in a variety of scientific research studies. It has been used as an enzyme inhibitor, as a drug metabolite, and as a protein-protein interaction modulator. It has also been used as a fluorescent probe for the detection of amines and as a substrate for the synthesis of other compounds.
Mechanism of Action
(2-METHYL-1H-INDOL-6-YL)METHANAMINE has been shown to interact with several enzymes, including cytochrome P450, monoamine oxidase, and aldehyde dehydrogenase. It has also been shown to inhibit the activity of certain enzymes, such as tyrosine hydroxylase, which is involved in the synthesis of dopamine.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to increase dopamine levels, as well as serotonin and norepinephrine levels. It has also been shown to reduce anxiety-like behavior and to improve cognitive performance.
Advantages and Limitations for Lab Experiments
(2-METHYL-1H-INDOL-6-YL)METHANAMINE has several advantages for laboratory experiments. It is relatively easy to synthesize, and it can be used in a variety of experiments. However, it can be difficult to separate from other compounds, and it can be toxic in high concentrations.
Future Directions
There are several potential future directions for (2-METHYL-1H-INDOL-6-YL)METHANAMINE. It could be used to develop new drugs, to study the effects of drug metabolism, and to study the effects of protein-protein interactions. It could also be used to develop new fluorescent probes, to study the effects of enzyme inhibition, and to study the effects of neurotransmitter modulation. Additionally, it could be used to develop new compounds for use in biochemistry and pharmacology.
Synthesis Methods
(2-METHYL-1H-INDOL-6-YL)METHANAMINE can be synthesized from the reaction of 2-methylimidazole and 6-chloro-2-methylimidazole in the presence of an acid catalyst. The reaction produces a mixture of this compound and 6-chloro-2-methyl-1H-indole, which can be separated by column chromatography. The yield of the reaction is typically around 70%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-METHYL-1H-INDOL-6-YL)METHANAMINE involves the reaction of 2-methylindole with formaldehyde and ammonium chloride in the presence of a reducing agent.", "Starting Materials": [ "2-methylindole", "formaldehyde", "ammonium chloride", "reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-methylindole in a suitable solvent.", "Step 2: Add formaldehyde and ammonium chloride to the reaction mixture.", "Step 3: Add a reducing agent to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time.", "Step 5: Cool the reaction mixture and extract the product using a suitable solvent.", "Step 6: Purify the product using column chromatography or recrystallization." ] } | |
CAS RN |
1367993-80-3 |
Molecular Formula |
C10H12N2 |
Molecular Weight |
160.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
